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Entanglement-Assisted Classical Communication (EACC) aims to enhance the capabilities of classical

communication over quantum channels by using pre-shared entanglement between the sender and receiver as

an additional resource. The core idea is that this pre-shared entanglement can significantly boost the classical

information capacity of a quantum channel [1].

The principle was first demonstrated by the super-dense coding protocol, where a sender can communicate

two classical bits by sending only one qubit (a quantum bit) over a noiseless quantum channel, provided a

maximally entangled pair is shared in advance. For noisy channels, entanglement assistance can similarly

increase the classical capacity [1].

The following diagram illustrates the general workflow and logical relationships in an EACC system.
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EACC System Workflow

EACC vs. Alternative Communication Methods

The table below quantitatively compares the EACC scheme against two foundational alternatives: classical

communication over a quantum channel without assistance, and the super-dense coding protocol over a

noiseless channel.

Communication
Method

Channel
Uses (n)

Entanglement
Pairs Used (c)

Message
Dimension

(qk)

Max
Correctable
Erasures (d-
1)

Key Principle

EACC Scheme [1] n 0 ≤ c ≤ n qk d-1 Mixed
alphabet

encoding from
hybrid

channel uses.
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Communication
Method

Channel
Uses (n)

Entanglement
Pairs Used (c)

Message
Dimension

(qk)

Max
Correctable
Erasures (d-
1)

Key Principle

Unassisted
Classical (Special
case of EACC)

n 0 qk d-1 Transmits one

symbol of size
q per channel

use.

Super-Dense
Coding [1]

n n (q2)n 0 (for

noiseless
channel)

Transmits two

symbols of
size q per

channel use.

EACC provides a flexible framework that generalizes these other methods. Its key advantage is the ability to

tune the amount of entanglement (c) based on what is available, creating a hybrid channel that can

outperform unassisted classical codes in its error correction capability (minimum distance, d) for a given

number of channel uses [1].

Experimental Protocol & Code Construction

The explicit EACC scheme proposed converts the quantum problem into a classical coding problem over a

mixed alphabet [1].

Core Idea: Using c pairs of entanglement for n channel uses creates a scenario equivalent to having
n-c classical channels of alphabet size q and c classical channels of alphabet size q². An erasure

on a channel using super-dense coding results in the loss of two classical symbols [1].
Code Construction: The construction uses a Mixed Alphabet Reed-Solomon Code.

Parameter Selection: Choose a finite field, 𝔽q, where q is a prime power (e.g., 2, 4, 8).

Determine the number of channel uses n, the number of entanglement pairs c (where 0 ≤ c ≤
n), the desired code dimension k, and the minimum distance d.

Evaluation Points: Select n₁ = n - c distinct evaluation points from the base field 𝔽q.

Select n₂ = c distinct evaluation points from the extension field 𝔽q² \ 𝔽q, ensuring that if a

point γ is chosen, its conjugate γq is not.

Encoding:
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The message is interpreted as a polynomial f(x) over 𝔽q with a degree of at most k-1.

The codeword is generated by evaluating f(x) at all n selected points: (f(α₁), ...,
f(αₙ₁), f(γ₁), ..., f(γₙ₂)).

Decoding: If the receiver obtains at least k correct symbols from the codeword, the original
polynomial f(x) (and hence the message) can be uniquely recovered using standard

polynomial interpolation techniques, even if up to d-1 erasures occur [1].

The following diagram visualizes this encoding process.
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EACC Mixed Alphabet Encoding

Interpretation and Research Context

For researchers, the primary advantage of this EACC scheme is its ability to exceed the classical Singleton

bound for quantum codes when entanglement is used, a key metric in coding theory [1]. This demonstrates

entanglement's tangible benefit for enhancing communication robustness.

This EACC resource differs from another "EACC" context; the European-American Chamber of Commerce

focuses on business insights rather than technical acceleration methods [2]. In AI, "Effective
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Accelerationism" is a philosophical stance advocating for rapid technological development, distinct from the

technical quantum communication method detailed here [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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